2-Oxo-1,2-dihydroquinoline-6-carboxylic acid
Overview
Description
“2-Oxo-1,2-dihydroquinoline-6-carboxylic acid” is a chemical compound with the CAS Number: 70639-78-0 . Its molecular weight is 189.17 and its IUPAC name is 2-hydroxy-6-quinolinecarboxylic acid . It is a solid at room temperature .
Molecular Structure Analysis
The InChI code for “2-Oxo-1,2-dihydroquinoline-6-carboxylic acid” is 1S/C10H7NO3/c12-9-4-2-6-5-7 (10 (13)14)1-3-8 (6)11-9/h1-5H, (H,11,12) (H,13,14) . This indicates the presence of 10 carbon atoms, 7 hydrogen atoms, 1 nitrogen atom, and 3 oxygen atoms in the molecule .
Physical And Chemical Properties Analysis
“2-Oxo-1,2-dihydroquinoline-6-carboxylic acid” has a boiling point of 487.7°C at 760 mmHg . Its flash point is 248.7°C . It is stored in a sealed, dry environment at room temperature .
Scientific Research Applications
Inhibitor of Multidrug Resistance Proteins
The compound has been studied for its inhibitory biological activity towards ABCB1 , a protein related to the ATP-binding cassette family found in a wide range of human tumors . Overexpression of efflux pumps such as ABCB1 is one of the mechanisms of multidrug resistance (MDR), and this compound could potentially help in overcoming MDR .
Inhibitor of Acetylcholinesterase Enzyme
The compound has been evaluated as a potent inhibitor against the acetylcholinesterase enzyme (AChE) . AChE plays a crucial role in Alzheimer’s disease, and inhibiting it could potentially help in the treatment of this neurodegenerative disorder .
Analgesic Properties
Derivatives of the compound have been found to possess pronounced analgesic properties . This opens up a new pharmaceutical direction for the development of pain-relieving drugs .
Fluorescence Quenching in Water
The compound reacts with 2-aminophenol to form a benzoxazole derivative, which can undergo fluorescence quenching in water . This makes it a viable candidate for developing a probe for detecting water in aprotic organic solvents .
Iron Chelator
The compound has been studied as a brain-permeable iron chelator . It has shown neuroprotective effects against 6-hydroxydopamine lesions in rats, making it a potential therapeutic agent for Parkinson’s disease .
Antibacterial and Antifungal Activities
Quinoline, a compound structurally similar to “2-hydroxyquinoline-6-carboxylic acid”, has been found to have antibacterial and antifungal activities . It’s plausible that “2-hydroxyquinoline-6-carboxylic acid” might exhibit similar properties .
Safety and Hazards
The safety information for “2-Oxo-1,2-dihydroquinoline-6-carboxylic acid” includes the GHS07 pictogram, with the signal word "Warning" . Hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapours/spray) and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
Future Directions
The future directions for “2-Oxo-1,2-dihydroquinoline-6-carboxylic acid” and its derivatives could involve further exploration of their biological activities and potential applications in drug research and development . For example, 2-oxo-1,2-dihydropyridine-3-carboxylic acid derivatives have been found to be useful as drug precursors or perspective ligands .
properties
IUPAC Name |
2-oxo-1H-quinoline-6-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7NO3/c12-9-4-2-6-5-7(10(13)14)1-3-8(6)11-9/h1-5H,(H,11,12)(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEGJLQZSCUPAPR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CC(=O)N2)C=C1C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60537463 |
Source
|
| Record name | 2-Oxo-1,2-dihydroquinoline-6-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60537463 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Oxo-1,2-dihydroquinoline-6-carboxylic acid | |
CAS RN |
70639-78-0 |
Source
|
| Record name | 6-Carboxycarbostyril | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=70639-78-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Oxo-1,2-dihydroquinoline-6-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60537463 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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